Cas no 1516303-62-0 (1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide)

• Product Name: 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide
• CAS No: 1516303-62-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5948771
• PubChem ID: 79649262
• Update Time: 2025-06-11

1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 1-amino-3-(3-methyl-1H-pyrazol-1-yl)-
• 1-Amino-3-(3-methyl-1h-pyrazol-1-yl)cyclopentane-1-carboxamide
• CS-0288189
• 1516303-62-0
• AKOS018205972
• EN300-1123021
• 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C10H16N4O/c1-7-3-5-14(13-7)8-2-4-10(12,6-8)9(11)15/h3,5,8H,2,4,6,12H2,1H3,(H2,11,15)
• InChI Key： WSLYUEJQAPEBOX-UHFFFAOYSA-N
• SMILES： C1(N)(C(N)=O)CCC(N2C=CC(C)=N2)C1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 441.0±45.0 °C(Predicted)
• pka: 16.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide

Introduction to 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS No. 1516303-62-0)

1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1516303-62-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The presence of both amino and carboxamide functional groups, coupled with a cyclopentane core substituted with a methylpyrazole moiety, contributes to its complex chemical profile and potential therapeutic applications.

The structural framework of 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The cyclopentane ring, a common motif in bioactive molecules, provides a rigid scaffold that enhances binding affinity and selectivity. The incorporation of the 3-methyl-1H-pyrazole group further enriches its pharmacophoric features, as pyrazole derivatives are well-documented for their role in modulating various biological pathways. This structural design has positioned the compound as a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with potential applications in treating neurological disorders, inflammation, and cancer. The amino and carboxamide functional groups in 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide are particularly noteworthy, as they can participate in hydrogen bonding interactions with biological targets. These interactions are crucial for establishing stable binding affinities, which is essential for effective drug action. Moreover, the compound's ability to engage multiple binding sites on its target proteins may contribute to its multifaceted pharmacological effects.

One of the most compelling aspects of 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide is its potential role in modulating enzyme activity. Enzymes are integral to numerous cellular processes, and their dysregulation is often associated with disease states. By targeting specific enzymes, this compound may offer a means to restore normal physiological functions. For instance, studies have shown that pyrazole derivatives can inhibit or activate enzymes involved in metabolic pathways, inflammation, and signal transduction. The structural features of 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide make it a promising candidate for such enzyme-based therapeutic strategies.

The synthesis of 1-amino-3-(3-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopentane ring necessitates careful consideration of cyclization methodologies, while the attachment of the pyrazole moiety demands selective functional group transformations. Advances in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further biological evaluation.

Recent studies have begun to explore the pharmacokinetic properties of 1-amino-3-(3-methyl-1H-pyrazol-1-y)cyclopentane - 01 - carboxamide, which are critical for determining its suitability as a drug candidate. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a pivotal role in assessing whether a compound can reach therapeutic levels in the body and maintain efficacy over time. Preliminary data suggest that modifications to the molecular structure may enhance these properties, potentially improving bioavailability and reducing side effects.

The potential therapeutic applications of 01 - amine - 03 - ( 03 - methyl - 11 H - pyra zole - 11 yl) cyclo pent ane - 01 - carbox amide are broad and varied. In oncology research , for example , this compound has shown promise as an inhibitor of kinases involved in cancer cell proliferation . By targeting these kinases , it may be possible to develop treatments that selectively kill cancer cells while sparing healthy tissue . Additionally , its anti-inflammatory properties have been observed in preclinical studies , making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 01 - amine - 03 - ( 03 - methyl - 11 H - pyra zole - 11 yl) cyclo pent ane - 01 - carbox amide (CAS No . 1516303 -62 -0) represents a significant advancement in pharmaceutical research due to its unique structure and multifaceted biological activities . Its potential applications span across various therapeutic areas , including oncology , inflammation , and metabolic disorders . Continued investigation into this compound holds promise for the development of novel treatments that address unmet medical needs . As synthetic methodologies improve and our understanding of its pharmacological profile deepens , we can anticipate further discoveries that will solidify its position as a key player in drug discovery efforts.